Cas no 15522-59-5 (Tetrabutylammonium tetraphenylborate)

• Product Name: Tetrabutylammonium tetraphenylborate
• CAS No: 15522-59-5
• MF: C₄₀H₅₆BN
• MW: 561.690351486206
• MDL: MFCD00011749
• CID: 87564
• PubChem ID: 87577242
• Update Time: 2025-05-24

Tetrabutylammonium tetraphenylborate Chemical and Physical Properties

Names and Identifiers

• tetrabutylammonium tetraphenylborate
• Tetra-n-butylammonium tetraphenylborate
• tetrabutylazanium,tetraphenylboranuide
• Tetraphenylboron tetrabutylammonium
• Borate(1-) tetraphenyl-N,N,N-tributyl-1-butanaminium
• tetrabutylammoniumtetraphenylborate
• ZHCCBGAUZWZGQV-UHFFFAOYSA-N
• tetrabutylazanium;tetraphenylboranuide
• tetrabutylazanium; tetraphenylboranuide
• 1-Butanaminium, N,N,N-Tributyl-, Tetraphenylborate(1-)
• 1-Butanaminium, N,N,
• SCHEMBL14916
• AS-70988
• EINECS 239-562-9
• CS-0179359
• 4JD6C432VM
• J-009180
• AKOS015915675
• HY-W111436
• 1-Butanaminium, N,N,N-tributyl-, tetraphenylborate(1-) (1:1)
• 15522-59-5
• DTXSID30165858
• T1480
• A855071
• NS00085059
• D95259
• MFCD00011749
• TETRABUTYLAMMONIUM ION TETRAPHENYLBORATE
• for electrochemical analysis, inverted exclamation markY99.0%
• DTXCID4088349
• Tetrabutylammonium tetraphenylborate

• MDL： MFCD00011749
• Inchi： 1S/C24H20B.C16H36N/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24;1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4/h1-20H;5-16H2,1-4H3/q-1;+1
• InChI Key： ZHCCBGAUZWZGQV-UHFFFAOYSA-N
• SMILES： [N+](CCCC)(CCCC)(CCCC)CCCC.C1([B-](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1
• BRN： 3857215

Computed Properties

• Exact Mass: 561.45100
• Monoisotopic Mass: 561.451
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 42
• Rotatable Bond Count: 16
• Complexity: 418
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Melting Point: 233.0 to 237.0 deg-C
• Solubility: acetonitrile: 0.1 g/mL, clear, colorless
• Water Partition Coefficient: Soluble in pyridine, acetone, water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Hygroscopic.
• PSA: 0.00000
• LogP: 8.06760
• Solubility: Not determined
• Sensitiveness: Hygroscopic

Tetrabutylammonium tetraphenylborate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8-9
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Tetrabutylammonium tetraphenylborate

Tetrabutylammonium Tetraphenylborate: A Comprehensive Overview

Tetrabutylammonium tetraphenylborate, also known as Tetrabutylammonium Tetraphenylborate (CAS No: 15522-59-5), is a versatile compound with significant applications in various fields of chemistry. This compound is widely recognized for its role as a phase transfer catalyst and its ability to facilitate reactions in organic synthesis. The Tetrabutylammonium cation and the tetraphenylborate anion work synergistically to make this compound highly effective in a range of chemical processes.

Recent studies have highlighted the potential of Tetrabutylammonium Tetraphenylborate in enhancing the efficiency of organic reactions. Researchers have explored its use in asymmetric synthesis, where it has demonstrated remarkable selectivity and catalytic activity. This compound's ability to stabilize reactive intermediates has made it an invaluable tool in the development of complex molecules, particularly in the pharmaceutical industry.

The structure of Tetrabutylammonium Tetraphenylborate is characterized by a bulky tetraphenylborate anion and a tetrabutylammonium cation. The steric hindrance provided by the phenyl groups in the anion contributes to its stability and reactivity. This unique structure allows the compound to act as a strong Lewis acid, making it suitable for catalyzing various transformations such as alkylation, acylation, and coupling reactions.

In terms of physical properties, Tetrabutylammonium Tetraphenylborate is typically a white crystalline solid with a melting point around 180°C. It is sparingly soluble in water but exhibits excellent solubility in organic solvents like dichloromethane and THF. These properties make it ideal for use in solvent systems where phase transfer catalysis is required.

One of the most notable applications of Tetrabutylammonium Tetraphenylborate is in the field of organocatalysis. Recent advancements have shown that this compound can effectively catalyze enantioselective reactions, leading to the formation of chiral centers with high enantiomeric excess. This has opened new avenues for the synthesis of biologically active compounds and pharmaceutical intermediates.

Moreover, Tetrabutylammonium Tetraphenylborate has found applications in materials science, particularly in the synthesis of functional polymers and nanoparticles. Its ability to act as a template or directing agent has been exploited to create well-defined nanostructures with tailored properties.

The synthesis of Tetrabutylammonium Tetraphenylborate involves a straightforward reaction between tetrabutylamine and boron trichloride or other boron-containing precursors. The reaction conditions are typically mild, making this compound easy to prepare on both laboratory and industrial scales.

In conclusion, Tetrabutylammonium Tetraphenylborate (CAS No: 15522-59-5) is a multifaceted compound with a wide range of applications in organic synthesis, catalysis, and materials science. Its unique chemical properties and versatility continue to make it an essential tool for researchers and industry professionals alike.